Cas no 349085-98-9 (4-methoxy-N-(3-methylbutyl)benzenesulfonamide)

4-methoxy-N-(3-methylbutyl)benzenesulfonamide structure
349085-98-9 structure
Product Name:4-methoxy-N-(3-methylbutyl)benzenesulfonamide
CAS No:349085-98-9
MF:C12H19NO3S
MW:257.349162340164
CID:3085095
PubChem ID:669764
Update Time:2025-04-21

4-methoxy-N-(3-methylbutyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-N-(3-methylbutyl)benzenesulfonamide
    • STK396027
    • BIM-0002230.P001
    • CB04009
    • 349085-98-9
    • CBMicro_002154
    • Oprea1_511205
    • 4-methoxy-N-(3-methylbutyl)benzene-1-sulfonamide
    • N-isopentyl-4-methoxybenzenesulfonamide
    • AJ-292/14925660
    • AKOS001433069
    • UPCMLD0ENAT5894542:001
    • SMSF0014240
    • Z45526979
    • Inchi: 1S/C12H19NO3S/c1-10(2)8-9-13-17(14,15)12-6-4-11(16-3)5-7-12/h4-7,10,13H,8-9H2,1-3H3
    • InChI Key: HRTQYAYITGJEQO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC)(NCCC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 257.10856464Da
  • Monoisotopic Mass: 257.10856464Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 63.8Ų
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